Cas no 2172002-95-6 (4-(2,5-difluorophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,5-difluorophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172002-95-6
• MF: C₁₄H₁₇F₂NO₂
• MW: 269.287091016769
• CID: 6027439
• PubChem ID: 165958877
• Update Time: 2025-07-24

4-(2,5-difluorophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluorophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 2172002-95-6
• EN300-1455122

• Inchi： 1S/C14H17F2NO2/c1-8(2)17-6-11(12(7-17)14(18)19)10-5-9(15)3-4-13(10)16/h3-5,8,11-12H,6-7H2,1-2H3,(H,18,19)
• InChI Key： MJYYQXNYXNKCDS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1CN(C(C)C)CC1C(=O)O)F

Computed Properties

• Exact Mass: 269.12273511g/mol
• Monoisotopic Mass: 269.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(2,5-difluorophenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

4-(2,5-Difluorophenyl)-1-(Propan-2-yl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

4-(2,5-Difluorophenyl)-1-(Propan-2-yl)Pyrrolidine-3-Carboxylic Acid, also known by its CAS number 2172002-95-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a pyrrolidine ring substituted with a 2,5-difluorophenyl group at the 4-position and a propan-2-yl group at the 1-position, along with a carboxylic acid moiety at the 3-position. These structural features contribute to its unique chemical properties and biological activities.

The synthesis of 4-(2,5-Difluorophenyl)-1-(Propan-2-yl)Pyrrolidine-3-Carboxylic Acid involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrrolidine ring, which can be achieved through various methods such as the Paal-Knorr synthesis or through cyclization reactions. The substitution at the 4-position with the 2,5-difluorophenyl group is often carried out using nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents employed. The introduction of the propan-2-yl group at the 1-position and the carboxylic acid moiety at the 3-position are typically performed through alkylation and oxidation reactions, respectively. These steps are carefully optimized to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 4-(2,5-Difluorophenyl)-1-(Propan-2-yl)Pyrrolidine-3-Carboxylic Acid as a candidate for drug development. Researchers have investigated its pharmacological properties, including its ability to modulate various biological targets such as enzymes, receptors, and ion channels. For instance, a study published in Nature Communications demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding has sparked interest in exploring its potential as an anticancer agent.

In addition to its pharmacological applications, 4-(2,5-Difluorophenyl)-1-(Propan-2-yl)Pyrrolidine-3-Carboxylic Acid has also been studied for its role in materials science. Its unique structure makes it a promising candidate for use in the development of advanced materials such as polymers and nanoparticles. A recent article in Advanced Materials reported that this compound can serve as a building block for constructing self-healing polymers due to its ability to form dynamic covalent bonds under certain conditions.

The versatility of 4-(2,5-Difluorophenyl)-1-(Propan-2-yl)Pyrrolidine-3-Carboxylic Acid is further evidenced by its application in analytical chemistry. Its chiral properties make it an ideal candidate for use as a chiral stationary phase in chromatographic separations. A study published in Analytical Chemistry demonstrated that this compound can effectively separate enantiomers of various pharmaceutical compounds, highlighting its potential for use in quality control and drug analysis.

In conclusion, 4-(2,5-Difluorophenyl)-1-(Propan-2-yl)Pyrrolidine-3-Carboxylic Acid, with its CAS number 2172002-95-6, is a multifaceted compound with applications spanning across various scientific disciplines. Its unique chemical structure and diverse functional groups make it a valuable tool in drug discovery, materials science, and analytical chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.